Cas no 439080-01-0 (O-2093)

• Product name: O-2093
• CAS No: 439080-01-0
• MF: C₃₄H₄₃Cl₂NO₃
• MW: 584.616128206253
• CID: 2089526
• PubChem ID: 9894629

O-2093 Chemical and Physical Properties

Names and Identifiers

• O-2093
• N-(BIS-3-CHLORO-4-HYDROXYBENZYL)-5Z,8Z,11Z,14Z-EICOSATETRAENAMIDE
• (5Z,8Z,11Z,14Z)-N,N-Bis[(3-chloro-4-hydroxyphenyl)methyl]icosa-5,8,11,14-tetraenamide
• CS-0027684
• AKOS024456603
• 439080-01-0
• NCGC00162419-01
• HY-103340
• PD070784
• (5Z,8Z,11Z,14Z)-N,N-Bis(3-chloro-4-hydroxybenzyl)icosa-5,8,11,14-tetraenamide
• CHEMBL1590373
• BDBM85857

• Inchi： InChI=1S/C34H43Cl2NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-34(40)37(26-28-20-22-32(38)30(35)24-28)27-29-21-23-33(39)31(36)25-29/h6-7,9-10,12-13,15-16,20-25,38-39H,2-5,8,11,14,17-19,26-27H2,1H3/b7-6-,10-9-,13-12-,16-15-
• InChI Key： XRJQDZXKLCOTGV-DOFZRALJSA-N
• SMILES： CCCCCC=CCC=CCC=CCC=CCCCC(=O)N(CC1=CC(=C(C=C1)O)Cl)CC2=CC(=C(C=C2)O)Cl

Computed Properties

• Exact Mass: 583.2619996g/mol
• Monoisotopic Mass: 583.2619996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 18
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų
• XLogP3: 9.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols